4 5-BENZO-5/'-(CARBOXYMETHYL)-1/'-ETHYL-3
Overview
Description
“4 5-BENZO-5/‘-(CARBOXYMETHYL)-1/’-ETHYL-3” is a complex organic compound that belongs to the class of benzoic acid derivatives. These compounds are known for their diverse applications in various fields such as chemistry, biology, and industry. The unique structure of this compound allows it to participate in a variety of chemical reactions, making it a valuable substance for research and industrial purposes.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of “4 5-BENZO-5/‘-(CARBOXYMETHYL)-1/’-ETHYL-3” typically involves multi-step organic reactions. The starting materials are usually simple aromatic compounds which undergo a series of transformations including alkylation, carboxylation, and cyclization. The reaction conditions often require specific catalysts, solvents, and temperature control to ensure the desired product is obtained with high purity and yield.
Industrial Production Methods
In an industrial setting, the production of “4 5-BENZO-5/‘-(CARBOXYMETHYL)-1/’-ETHYL-3” is scaled up using continuous flow reactors and automated systems. This allows for the efficient and consistent production of the compound. The process is optimized to minimize waste and reduce production costs while maintaining high standards of safety and environmental compliance.
Chemical Reactions Analysis
Types of Reactions
“4 5-BENZO-5/‘-(CARBOXYMETHYL)-1/’-ETHYL-3” can undergo various types of chemical reactions including:
Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.
Reduction: Reduction reactions can convert it into alcohols or alkanes.
Substitution: The aromatic ring allows for electrophilic and nucleophilic substitution reactions.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various halogenating agents. The conditions often involve controlled temperatures, specific solvents, and sometimes the use of catalysts to drive the reactions efficiently.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield carboxylic acids, while reduction could produce alcohols or alkanes. Substitution reactions can introduce various functional groups onto the aromatic ring, leading to a wide range of derivatives.
Scientific Research Applications
“4 5-BENZO-5/‘-(CARBOXYMETHYL)-1/’-ETHYL-3” has several applications in scientific research:
Chemistry: Used as a precursor in the synthesis of more complex molecules.
Biology: Studied for its potential biological activity and interactions with biomolecules.
Medicine: Investigated for its potential therapeutic properties and as a building block for drug development.
Industry: Utilized in the production of polymers, dyes, and other industrial chemicals.
Mechanism of Action
The mechanism by which “4 5-BENZO-5/‘-(CARBOXYMETHYL)-1/’-ETHYL-3” exerts its effects involves interactions with specific molecular targets. These targets could include enzymes, receptors, or other proteins. The compound may modulate biochemical pathways, leading to various physiological effects. Detailed studies are required to elucidate the exact mechanisms and pathways involved.
Comparison with Similar Compounds
Similar Compounds
Similar compounds to “4 5-BENZO-5/‘-(CARBOXYMETHYL)-1/’-ETHYL-3” include other benzoic acid derivatives such as:
- 4-Hydroxybenzoic acid
- 3,5-Dinitrobenzoic acid
- 2,4,6-Trichlorobenzoic acid
Uniqueness
What sets “4 5-BENZO-5/‘-(CARBOXYMETHYL)-1/’-ETHYL-3” apart from these similar compounds is its unique combination of functional groups and structural features. This uniqueness can result in distinct chemical reactivity and biological activity, making it a compound of interest for further research and development.
Properties
CAS No. |
163016-50-0 |
|---|---|
Molecular Formula |
C37H42N2O5S |
Molecular Weight |
0 |
Origin of Product |
United States |
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